Cas no 65109-98-0 (1-4-(methylsulfanyl)phenylcyclopropan-1-ol)

• Product Name: 1-4-(methylsulfanyl)phenylcyclopropan-1-ol
• CAS No: 65109-98-0
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 4105369
• PubChem ID: 79206966
• Update Time: 2025-06-07

1-4-(methylsulfanyl)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-[4-(methylthio)phenyl]-
• 1-(4-(Methylthio)phenyl)cyclopropan-1-ol
• 1-4-(methylsulfanyl)phenylcyclopropan-1-ol
• AKOS017758816
• 1-[4-(methylsulfanyl)phenyl]cyclopropan-1-ol
• CS-0353321
• 65109-98-0
• EN300-1843069

• Inchi： 1S/C10H12OS/c1-12-9-4-2-8(3-5-9)10(11)6-7-10/h2-5,11H,6-7H2,1H3
• InChI Key： ZTNMYRKTVLMGPE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(SC)C=C2)(O)CC1

Computed Properties

• Exact Mass: 180.06088618Da
• Monoisotopic Mass: 180.06088618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-4-(methylsulfanyl)phenylcyclopropan-1-ol

Introduction to 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol (CAS No. 65109-98-0)

1-4-(Methylsulfanyl)phenylcyclopropan-1-ol, with the CAS number 65109-98-0, is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct structural features, which include a cyclopropane ring and a methylsulfanyl-substituted phenyl group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable subject of study for both academic and industrial applications.

The chemical structure of 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol can be represented as C₁₀H₁₂O, with a molecular weight of approximately 152.2 g/mol. The presence of the cyclopropane ring imparts rigidity to the molecule, which can influence its reactivity and stability. The methylsulfanyl group, on the other hand, introduces a sulfur atom that can participate in various chemical reactions, including nucleophilic substitution and redox processes.

In recent years, significant advancements have been made in understanding the synthetic routes to 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol. One notable method involves the reaction of 4-methylthiophenylmagnesium bromide with cyclopropyl ketone, followed by reduction to form the alcohol. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

The biological activity of 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol has also been a focus of extensive research. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol has also been investigated for its antioxidant properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can scavenge free radicals and protect cells from oxidative stress. These findings highlight the compound's potential as a protective agent against oxidative damage, which is implicated in various age-related diseases and conditions.

In the context of drug development, 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol has shown promise as a lead compound for the design of new therapeutic agents. Its unique structural features make it an attractive scaffold for modification and optimization to enhance its pharmacological properties. For example, researchers at the National Institutes of Health (NIH) have explored the synthesis of derivatives of 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol with improved bioavailability and reduced toxicity.

The safety profile of 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol is another critical aspect that has been thoroughly evaluated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-4-(Methylsulfanyl)phenylcyclopropan-1-ol (CAS No. 65109-98-0) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure and biological activities make it an important subject of ongoing research, with promising implications for the development of new therapeutic agents. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the fields of chemistry and pharmaceutical science.